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Compound of Interest

Compound Name: Pterosin B

Cat. No.: B147530

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and
environmental protection. This guide provides essential, immediate safety and logistical
information for the proper disposal of Pterosin B, a naturally occurring indanone compound.

While Pterosin B is not currently classified as a hazardous substance under Regulation (EC)
No 1272/2008, its toxicological properties have not been fully evaluated.[1] Therefore, it is
imperative to handle this compound with the standard care applied to all laboratory chemicals
and to follow a cautious approach for its disposal.

Chemical and Physical Properties of Pterosin B

A summary of the key quantitative data for Pterosin B is presented below for easy reference.

Property Value Source

Molecular Formula C14H1802 PubChem|[2]
Molecular Weight 218.29 g/mol PubChem|[2]

Melting Point 109-110 °C CymitQuimica SDS[1]
Physical State Solid CymitQuimica SDS[1]
Solubility Soluble in DMSO and corn oil MedChemExpress[3]
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Step-by-Step Disposal Protocol for Pterosin B

Given the incomplete toxicological data for Pterosin B, the recommended disposal procedure
is to treat it as a hazardous chemical waste. This approach ensures the highest level of safety
and compliance with standard laboratory practices.

1. Personal Protective Equipment (PPE):

« Before handling Pterosin B waste, ensure you are wearing appropriate PPE, including a lab
coat, safety goggles, and chemical-resistant gloves.

2. Waste Segregation:
e Do not mix Pterosin B waste with non-hazardous laboratory trash.

o Designate a specific, clearly labeled waste container for Pterosin B and any materials
contaminated with it (e.g., weighing paper, contaminated gloves, pipette tips).

3. Containerization:

e Use a chemically compatible, leak-proof container for solid Pterosin B waste. The container
should have a secure lid to prevent spills or the release of dust.

» For solutions containing Pterosin B, use a compatible, sealed container. Avoid overfilling the
container.

4. Labeling:

o Clearly label the waste container with "Hazardous Waste," the chemical name "Pterosin B,"
and any other identifiers required by your institution's Environmental Health and Safety
(EHS) department.

5. Storage:

o Store the sealed waste container in a designated satellite accumulation area within the
laboratory.

o Ensure the storage area is secure and away from incompatible chemicals.
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6. Disposal Request:

» Contact your institution's EHS or a certified chemical waste disposal service to arrange for
the collection and proper disposal of the Pterosin B waste.

» Do not attempt to dispose of Pterosin B in the regular trash or down the drain. While some
non-hazardous chemicals may be suitable for such disposal methods, the lack of
comprehensive toxicity data for Pterosin B makes this an unsafe practice.[1][2][3][4][5]

7. Decontamination of Empty Containers:

« If the original Pterosin B container is to be disposed of, it must be triple-rinsed with a
suitable solvent (e.g., ethanol or another solvent in which Pterosin B is soluble).

e The rinsate from this cleaning process must be collected and disposed of as hazardous
waste along with the Pterosin B waste.[4]

 After triple-rinsing, deface or remove the original label from the empty container before
disposing of it according to your institution's guidelines for non-hazardous laboratory glass or
plastic.[1][4]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Pterosin B,
emphasizing the decision-making process based on its current classification and the principle
of precautionary safety.

Click to download full resolution via product page

Caption: Pterosin B Disposal Workflow.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible
disposal of Pterosin B, thereby protecting themselves, their colleagues, and the environment.
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Always consult your institution's specific chemical hygiene plan and EHS guidelines for any
additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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